Cas no 1807187-58-1 (Ethyl 6-chloro-5-hydroxypicolinate)

• Product Name: Ethyl 6-chloro-5-hydroxypicolinate
• CAS No: 1807187-58-1
• MF: C₈H₈ClNO₃
• MW: 201.607021331787
• CID: 4902538
• Update Time: 2025-10-29

Ethyl 6-chloro-5-hydroxypicolinate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-chloro-5-hydroxypicolinate

• Inchi： 1S/C8H8ClNO3/c1-2-13-8(12)5-3-4-6(11)7(9)10-5/h3-4,11H,2H2,1H3
• InChI Key： CZDLXJRZTHNGGH-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(C(=O)OCC)=N1)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 188
• XLogP3: 2
• Topological Polar Surface Area: 59.4

Additional information on Ethyl 6-chloro-5-hydroxypicolinate

Comprehensive Overview of Ethyl 6-chloro-5-hydroxypicolinate (CAS No. 1807187-58-1)

Ethyl 6-chloro-5-hydroxypicolinate (CAS No. 1807187-58-1) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. This ester derivative of picolinic acid features a unique combination of functional groups, including a chloro substituent and a hydroxyl group, which contribute to its reactivity and versatility in synthetic applications. Researchers and industry professionals frequently search for terms like "Ethyl 6-chloro-5-hydroxypicolinate synthesis", "CAS 1807187-58-1 applications", and "picolinate derivatives in drug discovery", reflecting its growing importance in modern chemistry.

The compound's molecular structure, characterized by the 6-chloro-5-hydroxypicolinate core, enables its use as a key intermediate in the development of bioactive molecules. Recent studies highlight its role in designing enzyme inhibitors and antimicrobial agents, aligning with the current focus on antibiotic resistance and targeted therapeutics. Analytical techniques such as HPLC and NMR are commonly employed to verify the purity of CAS 1807187-58-1, addressing frequent queries like "how to analyze Ethyl 6-chloro-5-hydroxypicolinate" and "quality control for picolinate derivatives".

In agrochemical applications, Ethyl 6-chloro-5-hydroxypicolinate serves as a precursor for crop protection agents. Its mode of action involves interference with plant metabolic pathways, making it relevant to discussions on sustainable agriculture and green chemistry. Environmental compatibility studies of CAS 1807187-58-1 are increasingly requested, as seen in search trends for "biodegradability of chloro-hydroxypicolinates" and "eco-friendly pesticide intermediates".

The synthesis of Ethyl 6-chloro-5-hydroxypicolinate typically involves esterification and halogenation steps, with optimization being a frequent research topic. Patent literature reveals innovative routes to improve yield and reduce byproducts, responding to industry demands for cost-effective synthesis and process intensification. Safety data sheets emphasize proper handling procedures, though the compound is not classified under hazardous categories, contrary to some misconceptions about chlorinated picolinates.

Market analyses indicate rising demand for CAS 1807187-58-1 in Asia-Pacific regions, driven by expanding pharmaceutical R&D. This aligns with global interest in precision medicine and structure-activity relationship studies. Storage recommendations typically suggest cool, dry conditions to maintain stability, addressing practical questions like "shelf life of Ethyl 6-chloro-5-hydroxypicolinate" and "compatibility with common solvents".

Recent publications demonstrate the compound's utility in metal-organic frameworks (MOFs) and catalysis, expanding its relevance to materials science. Computational chemistry approaches are being applied to predict its behavior in novel reactions, reflecting the integration of AI in chemical research. Regulatory status varies by jurisdiction, with manufacturers providing documentation to meet REACH compliance and other standards.

Future prospects for Ethyl 6-chloro-5-hydroxypicolinate include potential applications in electronic materials and diagnostic agents. The compound's fluorescence properties are under investigation for bioimaging applications, coinciding with increased searches for "fluorescent chemical probes". Continuous innovation in purification techniques ensures consistent quality for critical research applications.